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Compound of Interest

Compound Name: IR-820

Cat. No.: B15555252 Get Quote

An in-depth analysis of the solubility characteristics and preparation protocols for the near-

infrared dye IR-820 in Dimethyl Sulfoxide (DMSO) and Phosphate-Buffered Saline (PBS),

critical for its application in biomedical research and drug development.

Introduction
IR-820, a cyanine dye, has emerged as a significant tool in biomedical imaging and

photothermal therapy due to its optical properties in the near-infrared (NIR) spectrum. Its utility

in preclinical research, particularly in live animal imaging, is well-documented.[1] A fundamental

aspect of employing IR-820 in experimental settings is its effective dissolution in appropriate

solvents. This guide provides a comprehensive overview of the solubility of IR-820 in two

commonly used solvents, DMSO and PBS, summarizing quantitative data, detailing

experimental protocols, and illustrating the procedural workflow.

Solubility Data
The solubility of IR-820 varies significantly between the organic solvent DMSO and the

aqueous buffer PBS. While IR-820 exhibits high solubility in DMSO, its solubility in aqueous

solutions like PBS is more limited. The following table summarizes the available quantitative

data for the solubility of IR-820 in these solvents.
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Solvent Reported Solubility
Molar
Concentration
(mM)

Conditions/Notes

DMSO 5 mg/mL[2] 5.89 mM

Requires sonication

and heating to 60°C

for dissolution. It is

noted that

hygroscopic DMSO

can negatively impact

solubility, and the use

of newly opened

DMSO is

recommended.[2]

DMSO 4.5 mg/mL[1] 5.3 mM

Sonication and

heating to 60°C are

recommended.[1]

PBS 0.2 mM Not Applicable

A final concentration

of 0.2 mM was

prepared for in vivo

injections, suggesting

solubility at this level.

[2][3]

It is important to note that while specific solubility values for PBS are not explicitly stated in the

literature, protocols for preparing PBS solutions of IR-820 for in vivo use indicate that it is

sufficiently soluble for these applications at lower concentrations.[2][3]

Experimental Protocols
The proper dissolution of IR-820 is crucial for obtaining reliable and reproducible experimental

results. The following sections detail the recommended protocols for preparing IR-820 solutions

in DMSO and PBS.

Preparation of IR-820 Stock Solution in DMSO
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Given its higher solubility, DMSO is the preferred solvent for preparing concentrated stock

solutions of IR-820.

Materials:

IR-820 powder

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (water bath or probe)

Heating block or water bath set to 60°C

Protocol:

Weigh the desired amount of IR-820 powder and place it in a sterile tube.

Add the calculated volume of DMSO to achieve the target concentration (e.g., 4.5-5 mg/mL).

[1][2]

Vortex the mixture thoroughly to initially disperse the powder.

For complete dissolution, sonicate the solution.[1][2]

Gentle heating to 60°C can be applied in conjunction with sonication to aid dissolution.[1][2]

Visually inspect the solution to ensure no particulate matter remains.

For long-term storage, it is recommended to store the stock solution at -80°C for up to a year

or -20°C for shorter periods.[1][2] It is also advised to prepare fresh solutions before use to

prevent degradation.[1]

Preparation of IR-820 Working Solution in PBS
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For many biological applications, especially in vivo studies, IR-820 needs to be in a

physiologically compatible buffer like PBS.

Materials:

IR-820 powder or a concentrated stock solution in DMSO

Phosphate-Buffered Saline (PBS), pH 7.4

Sterile tubes

Vortex mixer

Protocol:

Direct Dissolution (for lower concentrations):

Directly mix the powdered IR-820 with PBS to the desired final concentration (e.g., 0.2

mM).[2][3]

Vortex the solution vigorously and for an extended period to facilitate dissolution. Gentle

warming may be attempted, but care should be taken to avoid precipitation.

Dilution from DMSO Stock (recommended for higher concentrations):

Prepare a concentrated stock solution of IR-820 in DMSO as described above.

Serially dilute the DMSO stock solution with PBS to the final desired working

concentration. This method helps to avoid issues with dissolving the powder directly in an

aqueous buffer.

Important Considerations:

Fresh Preparation: It is consistently recommended to prepare IR-820 solutions fresh before

use to minimize degradation.[1][2]

Light Sensitivity: IR-820 is sensitive to light, and therefore, all preparation and handling steps

should be performed with protection from light.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b15555252?utm_src=pdf-body
https://www.benchchem.com/product/b15555252?utm_src=pdf-body
https://www.benchchem.com/product/b15555252?utm_src=pdf-body
https://www.medchemexpress.com/ir-820.html
https://www.medchemexpress.com/ir-820.html?locale=ko-KR
https://www.benchchem.com/product/b15555252?utm_src=pdf-body
https://www.benchchem.com/product/b15555252?utm_src=pdf-body
https://www.targetmol.com/compound/ir-820
https://www.medchemexpress.com/ir-820.html
https://www.benchchem.com/product/b15555252?utm_src=pdf-body
https://www.targetmol.com/compound/ir-820
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555252?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stability: While IR-820 has improved stability compared to other cyanine dyes like ICG, its

stability in aqueous solutions can be a concern over time.[4] Studies have shown that IR-820
is stable for at least 72 hours in PBS.[4]

Experimental Workflow
The following diagram illustrates the typical workflow for preparing IR-820 solutions for

experimental use, from initial dissolution in a stock solvent to the preparation of a working

solution in a biological buffer.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b15555252?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC4200025/
https://www.benchchem.com/product/b15555252?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC4200025/
https://www.benchchem.com/product/b15555252?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555252?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stock Solution Preparation

Working Solution Preparation

Direct Preparation in PBS (for low concentrations)

Weigh IR-820 Powder

Add DMSO

Vortex & Sonicate
(with optional heating to 60°C)

Concentrated
IR-820 Stock in DMSO

Dilute with PBS

Use for dilution

IR-820 Working Solution
in PBS

Weigh IR-820 Powder

Add PBS

Vortex Vigorously

IR-820 Working Solution
in PBS

Click to download full resolution via product page

Caption: Workflow for IR-820 solution preparation.

Conclusion
The solubility of IR-820 is a critical parameter for its effective use in research. It is readily

soluble in DMSO with the aid of sonication and heat, allowing for the preparation of
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concentrated stock solutions. While its solubility in PBS is lower, it is sufficient for preparing

working solutions for in vitro and in vivo experiments, often by dilution from a DMSO stock.

Adherence to proper dissolution protocols, including the use of fresh solvents and protection

from light, is essential for ensuring the stability and performance of IR-820 in experimental

applications. This guide provides the necessary data and methodologies to assist researchers

in the successful preparation and use of this versatile near-infrared dye.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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